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Compound of Interest

Compound Name:
4,6-Dichloro-2-

(trifluoromethyl)pyrimidine

Cat. No.: B1317092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of 4,6-
Dichloro-2-(trifluoromethyl)pyrimidine, a heterocyclic organic compound relevant in various

chemical synthesis and drug discovery pipelines.

Core Molecular Data
4,6-Dichloro-2-(trifluoromethyl)pyrimidine is a substituted pyrimidine ring. The key

quantitative and qualitative molecular data are summarized below. The molecular formula

indicates the elemental composition, while the molecular weight provides the mass of one mole

of the substance.

Parameter Value Reference

Molecular Formula C₅HCl₂F₃N₂ [1][2][3][4]

Molecular Weight 216.98 g/mol [3][4]

Alternate Molecular Weight 216.97 g/mol [1]

CAS Number 705-24-8 [1][2][3]

Structural and Elemental Composition
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The molecular formula C₅HCl₂F₃N₂ defines the elemental makeup of the compound. A logical

representation of this composition is provided below.
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Elemental composition of the title compound.

Experimental Protocols
The determination of molecular weight and formula for well-characterized small molecules like

4,6-Dichloro-2-(trifluoromethyl)pyrimidine is typically achieved through a combination of

standard analytical techniques.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is the primary method

for accurately determining the monoisotopic mass of a molecule. The resulting mass-to-

charge ratio allows for the confident calculation of the elemental formula.

Elemental Analysis: Combustion analysis provides the percentage composition of carbon,

hydrogen, and nitrogen. This experimental data is used to derive the empirical formula,

which is then confirmed against the molecular formula obtained from MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR spectroscopy are

used to elucidate the chemical structure, confirming the connectivity of atoms and the
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presence of specific functional groups (e.g., the trifluoromethyl group), which validates the

overall molecular formula.

These methods are foundational in analytical chemistry and details are extensively

documented in standard laboratory procedure manuals and analytical chemistry textbooks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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